N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,4-dimethoxybenzamide

• IUPAC Name: N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C19H20N2O3S/c1-11-4-7-17-14(8-11)15(10-20)19(25-17)21-18(22)13-6-5-12(23-2)9-16(13)24-3/h5-6,9,11H,4,7-8H2,1-3H3,(H,21,22)
• InChI Key: QRAMSMNZBSSVQU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=C(C=C(C=C3)OC)OC)C#N
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

“N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,4-dimethoxybenzamide” is a chemical compound that has been studied for its potential pharmacological properties. It is an orange crystal with a melting point of 118.8°C.

Synthesis Analysis

The synthesis of this compound involves several stages. The compound is synthesized using simple, convenient transformations and cheap, commercially available reagents. The yield of the synthesis process is 0.39 g (85%).

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using 1H NMR and 13C NMR spectroscopy. The 1H NMR spectrum shows various peaks corresponding to different types of hydrogen atoms in the molecule. The 13C NMR spectrum provides information about the carbon atoms in the molecule.

Chemical Reactions Analysis

The compound is a derivative of cyanoacetamide, which is known to undergo a variety of condensation and substitution reactions. The active hydrogen on C-2 of these compounds can take part in these reactions.

Physical And Chemical Properties Analysis

The compound is an orange crystal with a melting point of 118.8°C. It has various peaks in its 1H NMR and 13C NMR spectra, which provide information about its structure.

Future Directions

The compound is of great interest for further structure optimization and in-depth studies as a possible 5-LOX inhibitor. This could potentially lead to the development of new therapeutic agents for the treatment of inflammatory conditions.